Cas no 1555332-74-5 (4-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butan-2-ol)

• Product Name: 4-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butan-2-ol
• CAS No: 1555332-74-5
• MF: C₁₂H₁₈OS
• MW: 210.335722446442
• CID: 6391656
• PubChem ID: 83985468
• Update Time: 2025-08-03

4-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butan-2-ol
• EN300-1737165
• 1555332-74-5

• Inchi： 1S/C12H18OS/c1-9(13)6-7-11-8-10-4-2-3-5-12(10)14-11/h8-9,13H,2-7H2,1H3
• InChI Key： GFFCOMOPUZZYFY-UHFFFAOYSA-N
• SMILES： S1C(CCC(C)O)=CC2=C1CCCC2

Computed Properties

• Exact Mass: 210.10783637g/mol
• Monoisotopic Mass: 210.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 48.5Ų

Additional information on 4-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butan-2-ol

4-(4,5,6,7-Tetrahydro-1-Benzothiophen-2-yl)Butan-2-ol: A Comprehensive Overview

4-(4,5,6,7-Tetrahydro-1-Benzothiophen-2-yl)Butan-2-ol, identified by the CAS registry number 1555332-74-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiophene ring system with a butanediol moiety. The benzothiophene ring, a fused bicyclic structure consisting of a benzene ring and a thiophene ring, contributes to the compound's distinctive electronic and optical properties. The butanediol group further enhances its functional versatility, making it a valuable building block in various chemical syntheses.

The synthesis of 4-(4,5,6,7-Tetrahydro-1-Benzothiophen-2-yl)Butan-2-ol typically involves multi-step processes that leverage modern synthetic methodologies. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric excess. For instance, researchers have employed organocatalytic strategies to achieve the selective formation of the butanediol group while preserving the integrity of the benzothiophene ring system. These methods not only improve yield but also reduce environmental impact by minimizing the use of hazardous reagents.

In terms of applications, 4-(4,5,6,7-Tetrahydro-1-Benzothiophen-2-yl)Butan-2-ol has shown promise in several areas. In the pharmaceutical industry, its unique structure makes it a potential candidate for drug development targeting specific biological pathways. Recent studies have highlighted its ability to modulate certain enzyme activities, suggesting its potential as a lead compound for therapeutic agents. Additionally, in materials science, this compound has been explored as a precursor for advanced materials such as organic semiconductors and functional polymers. Its electronic properties make it suitable for applications in optoelectronic devices.

The physical properties of 4-(4,5,6,7-Tetrahydro-1-Benzothiophen-2-yl)Butan-2-ol are equally intriguing. Its solubility profile and thermal stability make it amenable to various chemical transformations under mild conditions. Recent research has also revealed its ability to form stable complexes with metal ions, which could be exploited in catalysis and sensing applications. Furthermore, its optical properties have been studied in detail using advanced spectroscopic techniques such as UV-vis and fluorescence spectroscopy.

In conclusion, 4-(4,5,6,7-Tetrahydro-1-Benzothiophen-2-yL)Butan-oL (CAS No: 1555332_74_5) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses